Cas no 1780382-39-9 (5-Cycloheptyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-Cycloheptyl-1,2-oxazole-4-carboxylic acid
• CAS No: 1780382-39-9
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6567466
• PubChem ID: 105462753
• Update Time: 2025-05-19

5-Cycloheptyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cycloheptyl-1,2-oxazole-4-carboxylic acid
• 1780382-39-9
• EN300-1763574
• 5-Cycloheptyl-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C11H15NO3/c13-11(14)9-7-12-15-10(9)8-5-3-1-2-4-6-8/h7-8H,1-6H2,(H,13,14)
• InChI Key： GHLGXHSYQAFOPP-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1CCCCCC1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-Cycloheptyl-1,2-oxazole-4-carboxylic acid

Introduction to 5-Cycloheptyl-1,2-oxazole-4-carboxylic acid (CAS No. 1780382-39-9)

5-Cycloheptyl-1,2-oxazole-4-carboxylic acid, identified by the chemical compound code CAS No. 1780382-39-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazole class, a heterocyclic structure characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of a cycloheptyl side chain in its molecular framework introduces unique steric and electronic properties, making it a versatile scaffold for drug discovery and development.

The structural motif of 5-Cycloheptyl-1,2-oxazole-4-carboxylic acid has been explored for its potential biological activity, particularly in the context of modulating enzymatic pathways and interacting with biological targets. Recent advancements in computational chemistry and molecular modeling have highlighted its utility as a lead compound in the design of novel therapeutic agents. The carboxylic acid functionality at the 4-position of the oxazole ring provides a reactive site for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties.

In the realm of medicinal chemistry, oxazole derivatives have been extensively studied due to their broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, and antiviral properties, which have been documented in numerous preclinical studies. The cycloheptyl substituent enhances the lipophilicity of the molecule, facilitating better membrane permeability and improving bioavailability—a critical factor in drug design. This characteristic makes 5-Cycloheptyl-1,2-oxazole-4-carboxylic acid a promising candidate for oral and topical formulations.

Recent research has demonstrated the compound's potential in inhibiting specific enzymes associated with metabolic disorders. Studies indicate that derivatives of this oxazole scaffold can modulate key enzymes involved in glucose metabolism and lipid synthesis, offering insights into their therapeutic efficacy against conditions such as diabetes and hyperlipidemia. The structural flexibility provided by the cycloheptyl group allows for fine-tuning of binding interactions with target proteins, which is crucial for achieving high selectivity and minimal side effects.

The synthesis of 5-Cycloheptyl-1,2-oxazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the oxazole core efficiently. These techniques not only streamline the synthetic process but also enable the introduction of diverse functional groups at strategic positions within the molecule.

The pharmacokinetic profile of 5-Cycloheptyl-1,2-oxazole-4-carboxylic acid has been evaluated through in vitro and in vivo studies. Preliminary findings suggest favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug candidates entering clinical development. Additionally, its stability under various physiological conditions has been assessed to ensure its suitability for formulation into pharmaceutical products.

From a regulatory perspective, 5-Cycloheptyl-1,2-oxazole-4-carboxylic acid (CAS No. 1780382-39-9) is subject to standard guidelines governing chemical substances used in pharmaceutical research. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic intermediates and final products meet stringent quality standards before being utilized in experimental settings or further developed into drug candidates.

The future prospects of this compound are promising, with ongoing investigations exploring its role in novel therapeutic strategies. Collaborative efforts between academic researchers and industry scientists are likely to accelerate its translation from laboratory research to clinical applications. As computational tools continue to advance, virtual screening methods will further enhance the identification of promising derivatives based on this oxazole scaffold.

In summary,5-Cycloheptyl-1,2-oxazole-4-carboxylic acid represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its exploration by researchers worldwide underscores its importance as a building block for innovative drug discovery programs aimed at addressing unmet medical needs.